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Compound of Interest

Compound Name: 2,4,6-Trimethoxyphenol

Cat. No.: B1293827 Get Quote

An In-depth Exploration for Researchers and Drug
Development Professionals
This technical guide provides a comprehensive overview of 2,4,6-trimethoxyphenol, a
naturally occurring phenolic compound. The document details its physicochemical properties,

natural sources, and known biological activities, with a focus on its antioxidant, anti-

inflammatory, and anticancer potential. This guide collates available quantitative data, outlines

relevant experimental protocols, and visualizes potential mechanisms of action to facilitate

further research and development.

Physicochemical Properties
2,4,6-Trimethoxyphenol is a substituted phenolic compound with the molecular formula

C₉H₁₂O₄.[1] A summary of its key physicochemical properties is presented in the table below.
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Property Value Source

Molecular Formula C₉H₁₂O₄ [1]

Molecular Weight 184.19 g/mol [1]

CAS Number 20491-92-3 [1]

IUPAC Name 2,4,6-trimethoxyphenol [1]

SMILES
COC1=CC(=C(C(=C1)OC)O)O

C
[1]

InChI

InChI=1S/C9H12O4/c1-11-6-4-

7(12-2)9(10)8(5-6)13-3/h4-

5,10H,1-3H3

[1]

Melting Point 60-64 °C [2]

Form Solid [3]

Natural Occurrence
2,4,6-Trimethoxyphenol has been identified as a natural product in several plant species. It

has been isolated from the methanol extracts of the trunk bark of Ceiba pentandra.[4]

Additionally, it has been reported to be present in Croton lechleri.[1]

Biological Activities and Quantitative Data
While extensive research on 2,4,6-trimethoxyphenol is still emerging, preliminary studies and

data on structurally related compounds indicate a range of biological activities.

Antioxidant Activity
Phenolic compounds are well-known for their antioxidant properties, primarily due to their ability

to scavenge free radicals. 2,4,6-Trimethoxyphenol has been noted for its antioxidant activity.

[4] The presence of electron-donating methoxy groups on the phenol ring is expected to

enhance its radical scavenging potential.

While specific IC₅₀ values for 2,4,6-trimethoxyphenol from standardized antioxidant assays

are not widely available in the provided search results, the following table summarizes data for
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structurally related methoxyphenols to provide a comparative context.

Compound Assay IC₅₀ (µM) Reference

2,6-Dimethoxyphenol DPPH Scavenging 15.8 [5]

2,4,6-Trimethylphenol DPPH Scavenging 14.5 [5]

4-Methoxyphenol DPPH Scavenging 2200 [5]

2-Methoxyphenol DPPH Scavenging >1000 [5]

Anti-inflammatory Activity
Certain methoxyphenolic compounds demonstrate anti-inflammatory effects by modulating

signaling pathways involved in the inflammatory response. This often involves the inhibition of

pro-inflammatory enzymes and cytokines. While direct quantitative data for 2,4,6-
trimethoxyphenol is limited, studies on related chalcones containing a 2,4,6-trimethoxyphenyl

moiety suggest potential anti-inflammatory properties. For instance, a chalcone derivative has

been shown to possess anti-inflammatory effects via inhibition of NF-κB and p38 MAPK in

lipopolysaccharide-activated macrophages.[6]

Anticancer Activity
Derivatives of 2,4,6-trimethoxyphenol, particularly chalcones, have been synthesized and

evaluated for their anticancer activities. These compounds have shown inhibitory effects on

various tumor cell lines.

The following table summarizes the in vitro anticancer activity of a novel synthetic chalcone

derivative, (E)-3-(5-bromopyridin-2-yl)-1-(2,4,6-trimethoxyphenyl)prop-2-en-1-one (B3).[7]
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Cell Line Compound IC₅₀ (µM) Reference

HeLa (Cervical

Cancer)
B3 3.204 [7]

MCF-7 (Breast

Cancer)
B3 3.849 [7]

A549 (Lung Cancer) B3 Not specified [7]

HepG2 (Liver Cancer) B3 Not specified [7]

L-O2 (Normal Liver

Cells)
B3 Low toxicity [7]

Another study on a series of novel chalcone analogs identified Ch-19 (2,4,6-trimethoxy-4'-

nitrochalcone) as having potent anti-tumor activity against esophageal squamous cell

carcinoma cells, with IC₅₀ values ranging from 4.97 to 56.39 µM in one cell line and 9.43 to

67.40 µM in another.[8]

Signaling Pathways and Mechanisms of Action
The precise signaling pathways modulated by 2,4,6-trimethoxyphenol have not been fully

elucidated. However, based on the activities of structurally related phenolic compounds and

their derivatives, several potential mechanisms can be proposed.

Antioxidant Signaling
Phenolic antioxidants can exert their effects through direct radical scavenging and by

modulating cellular antioxidant pathways. A key pathway is the Nuclear factor erythroid 2-

related factor 2 (Nrf2) signaling pathway. It is hypothesized that 2,4,6-trimethoxyphenol may

activate Nrf2, leading to the expression of antioxidant enzymes.
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Preparation Assay Analysis

Prepare 2,4,6-Trimethoxyphenol
stock solution Create serial dilutions Add dilutions to

96-well plate

Prepare 0.1 mM
DPPH solution

Add DPPH solution
Incubate 30 min

in dark
Read absorbance

at 517 nm
Calculate % inhibition Determine IC₅₀ value

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1293827#2-4-6-trimethoxyphenol-as-a-bioactive-
natural-product]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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